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Compound of Interest

Compound Name: CAY10397

Cat. No.: B606497

An In-depth Technical Guide to CAY10397

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of CAY10397, a selective inhibitor of 15-hydroxyprostaglandin
dehydrogenase. The information is intended for researchers, scientists, and professionals in
the field of drug development.

Chemical Structure and Identifiers

CAY10397, also known as CK47A, is a small molecule with the systematic name 5-[[4-
(ethoxycarbonyl)phenyllazo]-2-hydroxy-benzeneacetic acid.[1][2][3] Its chemical structure is
characterized by an azobenzene core linking a substituted phenol with an ethoxycarbonyl

group.
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Identifier Value Source
5-{[4-
Systematic Name (ethoxycarbonyl)phenyllazo]-2-  [1][2][3]

hydroxy-benzeneacetic acid

Synonyms CK47A [1][2]13]
CAS Number 78028-01-0 [1][2]13]
Molecular Formula C17H16N205 [11121[3]

0OC1=C(CC(0)=0)C=C(N=NC
SMILES 2=CC=C(C(OCC)=0)C=C2)C= [1]
c1

INChI=1S/C17H16N205/c1-2-
24-17(23)11-3-5-13(6-4-11)18-

InChl 19-14-7-8-15(20)12(9-14)10- [1]
16(21)22/h3-
9,20H,2,10H2,1H3,(H,21,22)

YYBSDOZYJSGLTH-
InChlKey [1]
UHFFFAOYSA-N

Physicochemical Properties

CAY10397 is a crystalline solid with a molecular weight of approximately 328.32 g/mol .[2] It is
soluble in various organic solvents and has a defined storage and stability profile.
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Property Value Source
Molecular Weight 328.3 g/mol , 328.32 g/mol [11121[3]
Appearance Crystalline solid, Solid powder [11[2][3]
Purity >98% [11[2][3]

DMSO: 25 mg/mLDMF: 35
Solubility mg/mLEthanol: 10 mg/mLO0.1 [1]
M Na2CO3: 200 pg/mL

Storage Temperature -20°C [1][2]
Stability > 4 years [1]
Boiling Point 578.0+£50.0 °C (Predicted)

Density 1.29+0.1 g/cm3 (Predicted)

Biological Activity and Mechanism of Action

CAY10397 is a potent and selective inhibitor of the enzyme 15-hydroxyprostaglandin
dehydrogenase (15-hydroxy PGDH).[1][2][3] This enzyme plays a crucial role in the
degradation of prostaglandins, which are key signaling molecules involved in a wide range of
physiological and pathological processes.

The primary mechanism of action of CAY10397 involves the inhibition of 15-hydroxy PGDH,
which leads to a prolongation of the biological lifetime and activity of endogenous
prostaglandins.[1] The IC50 value for this inhibition is approximately 10 uM.[1][3] By preventing
the oxidation of the 15-hydroxyl group on prostaglandins, CAY10397 effectively increases their
local concentrations, thereby enhancing their signaling effects.[1] It has been demonstrated
that CAY10397 can suppress the production of 11-oxo-eicosatetraenoic acid (11-0xo-ETE)
while increasing the levels of 11(R)-hydroxyeicosatetraenoic acid (11(R)-HETE).[2]
Furthermore, CAY10397 has been shown to inhibit the proliferation of endothelial cells.[4]

Signaling Pathway

The inhibitory action of CAY10397 on 15-hydroxy PGDH directly impacts the cyclooxygenase
pathway. The following diagram illustrates the mechanism of action of CAY10397 within this
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Mechanism of CAY10397 in the prostaglandin pathway.

Experimental Protocols
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Detailed experimental protocols for the use of CAY10397 are typically found within the
materials and methods sections of peer-reviewed scientific publications. The references cited in
supplier documentation can provide a starting point for identifying relevant literature.[1][2] A
general workflow for an in vitro enzyme inhibition assay to determine the IC50 of CAY10397
against 15-hydroxy PGDH is outlined below.

Preparation

Prepare Serial Dilutions
of CAY10397 X X
Assay Detection & Analysis

/

Prepare 15-hydroxy PGDH Incubate Enzyme with N Initiate Reaction with Measure Reaction Rate Calculate % Inhibition
Enzyme Solution CAY10397 or Vehicle Substrate and Cofactor (e.g., NADH production) and Determine IC50

Prepare Assay Buffer,
Substrate (PGE2), and
Cofactor (NAD+)

Click to download full resolution via product page

General workflow for a 15-hydroxy PGDH inhibition assay.

Disclaimer: This is a generalized workflow. For precise experimental details, including
concentrations, incubation times, and specific detection methods, it is imperative to consult the

relevant scientific literature.

Concluding Remarks

CAY10397 is a valuable research tool for studying the roles of prostaglandins in various
biological systems. Its ability to selectively inhibit 15-hydroxy PGDH allows for the controlled
modulation of endogenous prostaglandin levels, providing insights into their signaling pathways
and physiological functions. The data presented in this guide, compiled from various chemical
supplier databases, offers a foundational understanding of CAY10397 for researchers and drug

development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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